5-Tert-butylpyrazin-2-OL

• IUPAC Name: 5-tert-butyl-1H-pyrazin-2-one
• InChI: InChI=1S/C8H12N2O/c1-8(2,3)6-4-10-7(11)5-9-6/h4-5H,1-3H3,(H,10,11)
• InChI Key: VSGOWVLOLUGUKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CNC(=O)C=N1
• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol

Description

5-Tert-butylpyrazin-2-OL is a chemical compound with diverse applications in scientific research. Its unique structure and properties make it valuable for synthesizing pharmaceuticals and studying organic chemistry reactions. It has a molecular weight of 152.2 and appears as a yellow solid.

Molecular Structure Analysis

The molecular structure of 5-Tert-butylpyrazin-2-OL is represented by the linear formula C8H12N2O. The InChI code for this compound is 1S/C8H12N2O/c1-8(2,3)6-4-10-7(11)5-9-6/h4-5H,1-3H3,(H,10,11). This information can be used to visualize the molecule in 3D using molecular modeling software.

Physical And Chemical Properties Analysis

5-Tert-butylpyrazin-2-OL is a yellow solid. It has a molecular weight of 152.2.

Scientific Research Applications

Pharmacological Interest

Compounds like 5-Tert-butylpyrazin-2-ol often attract interest for their potential pharmacological properties. For instance, studies on related pharmacology emphasize the development of drugs with balanced receptor activities, aiming for treatments that manage symptoms with minimal side effects. An example is the exploration of antipsychotics that possess combined dopamine D2 and serotonin 5-HT1A receptor properties, indicating a strategy to manage both positive and negative symptoms of conditions like schizophrenia with reduced side effects such as extrapyramidal syndrome (EPS) and metabolic dysfunction (A. Newman-Tancredi & M. Kleven, 2011).

Environmental and Toxicological Research

Environmental studies and toxicology are other crucial areas where compounds like 5-Tert-butylpyrazin-2-ol could be relevant. Research on synthetic phenolic antioxidants, for example, delves into their widespread use, environmental occurrence, human exposure, and potential toxicity. These compounds, which include 2,6-di-tert-butyl-4-methylphenol (BHT) and others, have been detected in various environmental matrices and human samples, indicating the importance of understanding their effects on health and the environment (Runzeng Liu & S. Mabury, 2020).

Bioactive Compounds and Their Applications

The exploration of bioactive compounds, including diketopiperazines (DKPs), demonstrates the potential of small molecules in drug discovery, showcasing diverse bioactivities that might inform the applications of compounds like 5-Tert-butylpyrazin-2-ol. DKPs have been reviewed for their anti-tumor, neuroprotective, and other therapeutic effects, illustrating the wide range of possible applications for similar compounds (Yi Wang et al., 2013).

Mechanism of Action

The mechanism of action for 5-Tert-butylpyrazin-2-OL is not explicitly mentioned in the available resources. The mechanism of action generally refers to how a compound interacts with biological systems, which is often studied in the context of drug compounds.

Safety and Hazards

The safety data sheet (SDS) for 5-Tert-butylpyrazin-2-OL was not found in the search results. An SDS typically provides information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.